Cas no 741250-42-0 (4H-1-BENZOPYRAN-4-ONE, 5,7-DIHYDROXY-2-(PENTAMETHOXYPHENYL)-)

• Product Name: 4H-1-BENZOPYRAN-4-ONE, 5,7-DIHYDROXY-2-(PENTAMETHOXYPHENYL)-
• CAS No: 741250-42-0
• MF: C₂₀H₂₀O₉
• MW: 404.367406845093
• CID: 3316983
• Update Time: 2025-04-21

4H-1-BENZOPYRAN-4-ONE, 5,7-DIHYDROXY-2-(PENTAMETHOXYPHENYL)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-BENZOPYRAN-4-ONE, 5,7-DIHYDROXY-2-(PENTAMETHOXYPHENYL)-
• 4H-1-Benzopyran-4-one, 5,7-dihydroxy-2-(2,3,4,5,6-pentamethoxyphenyl)-

• Inchi： 1S/C20H20O9/c1-24-16-15(17(25-2)19(27-4)20(28-5)18(16)26-3)13-8-11(23)14-10(22)6-9(21)7-12(14)29-13/h6-8,21-22H,1-5H3
• InChI Key： AWJLBZCAQJYFDM-UHFFFAOYSA-N
• SMILES： COC1C(OC)=C(OC)C(C2OC3C(=C(C=C(C=3)O)O)C(=O)C=2)=C(OC)C=1OC

Experimental Properties

• Density: 1.365±0.06 g/cm3(Predicted)
• Melting Point: 180.7-181.0 °C(Solv: ethanol (64-17-5))
• Boiling Point: 624.5±55.0 °C(Predicted)
• pka: 6.43±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 4'-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 4'-O-methylated flavonoids